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Compound of Interest

Compound Name: 2,4-Dibromothiazole-5-methanol

Cat. No.: B071169 Get Quote

The safety profile of 2,4-Dibromothiazole-5-methanol is best understood by considering the

contributions of its two primary structural components: the brominated thiazole core and the

methanol group. The thiazole ring, substituted with two bromine atoms, presents hazards

common to halogenated aromatic compounds, while the methanol group introduces risks

associated with toxic and flammable alcohols.

The Brominated Thiazole Core: Irritation and
Sensitization Potential
Brominated thiazoles are known to be skin and eye irritants.[1][2][3] The electron-withdrawing

nature of the bromine atoms can enhance the reactivity of the thiazole ring, leading to potential

interactions with biological macromolecules. This reactivity is the basis for its utility in synthesis

but also underlies its irritant properties. Prolonged or repeated exposure may lead to skin

sensitization in susceptible individuals.

The Methanol Group: Systemic Toxicity
The presence of the 5-methanol group introduces the well-documented hazards of methanol.[4]

Methanol is toxic if ingested, inhaled, or absorbed through the skin.[4][5] Its toxicity is primarily

due to its metabolism in the body to formaldehyde and then to formic acid. The accumulation of

formic acid leads to metabolic acidosis and can cause severe damage to the optic nerve,

potentially resulting in blindness.[4][5] Central nervous system depression is another significant

effect of methanol exposure.[4][5]
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GHS Classification and Hazard Statements
While a specific, comprehensive GHS classification for 2,4-Dibromothiazole-5-methanol is
not consistently available across all suppliers, a conservative classification can be inferred from

the hazards of its components. The following table summarizes the likely hazard classifications

and statements.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1][3]

Specific Target Organ Toxicity

(Single Exposure)

1 (Eyes, Central Nervous

System)

H370: Causes damage to

organs (optic nerve, central

nervous system).[5]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory System)

H335: May cause respiratory

irritation.[1][3]

Hazard Pictograms:

Signal Word:Danger[1][2]

Exposure Control and Personal Protection: A Multi-
Layered Defense
Given the significant hazards, a robust exposure control plan is essential when working with

2,4-Dibromothiazole-5-methanol. The following diagram illustrates the hierarchy of controls,

from most to least effective.
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Elimination/Substitution
(Not always feasible in research)

Engineering Controls
(e.g., Fume Hood)

More Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Less Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Handling.

Engineering Controls: Your First Line of Defense
All work with 2,4-Dibromothiazole-5-methanol, including weighing and preparing solutions,

should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

[6] The fume hood provides a physical barrier and ventilation to capture any airborne

contaminants.

Personal Protective Equipment (PPE): The Essential
Barrier
The following PPE is mandatory when handling 2,4-Dibromothiazole-5-methanol:

Eye Protection: Chemical safety goggles are required. A face shield should be worn in

situations with a higher risk of splashing.[2]
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Hand Protection: Nitrile or neoprene gloves should be worn. Given that no specific

breakthrough time data is available, it is prudent to double-glove and change gloves

immediately if contamination is suspected.[2]

Skin and Body Protection: A lab coat should be worn and buttoned. For larger quantities or

tasks with a higher risk of spills, a chemically resistant apron is recommended.[3]

Respiratory Protection: If working outside of a fume hood is unavoidable (a situation that

should be strictly limited and subject to a risk assessment), a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[3]

Emergency Procedures: Preparedness is Key
Accidents can happen, and a clear, well-rehearsed emergency plan is crucial. The following

flowchart outlines the immediate steps to take in case of exposure.

Exposure Event
Immediate Actions

Inhalation Move to fresh air.
Seek medical attention.

Skin Contact Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Eye Contact
Rinse eyes with water for 15 min.

Seek immediate medical attention.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Immediate First Aid for Exposure.
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First-Aid Measures in Detail
Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Handling and Storage: Maintaining Chemical
Integrity and Safety
Proper handling and storage are paramount to preventing accidents and ensuring the longevity

of the compound.

Safe Handling Practices
Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the laboratory.[6]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6] Keep away from

incompatible materials such as strong oxidizing agents.
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Spill and Disposal Procedures: Responsible
Management
Spill Response
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, cover the spill with an inert absorbent material such as sand or vermiculite.[6] Collect the

material into a suitable container for disposal.

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations. This material should

be treated as hazardous waste. Do not dispose of it down the drain.[2]

Reactivity and Stability
2,4-Dibromothiazole-5-methanol is stable under recommended storage conditions. However,

it may be incompatible with strong oxidizing agents. The thiazole ring is generally resistant to

electrophilic attack due to the deactivating effect of the nitrogen atom, but the bromine atoms

can participate in various cross-coupling reactions.[7][8][9][10] Hazardous decomposition

products may include carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide

gas.

Toxicological Information: A Deeper Look
While specific toxicological studies on 2,4-Dibromothiazole-5-methanol are limited, the

primary concerns are acute toxicity from the methanol component and irritation from the

brominated thiazole.

Acute Effects: As previously mentioned, ingestion, inhalation, or skin absorption can lead to

methanol poisoning, with symptoms that may be delayed.[4] Skin and eye contact will likely

cause immediate irritation or burns.[1][3]

Chronic Effects: There is no specific data on the chronic effects of 2,4-Dibromothiazole-5-
methanol. However, repeated exposure to methanol can cause damage to the nervous

system and liver.
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[https://www.benchchem.com/product/b071169#2-4-dibromothiazole-5-methanol-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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